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Compound of Interest

Compound Name: 4-Iodotoluene

Cat. No.: B166478 Get Quote

Essential Safety and Handling Guide for 4-
Iodotoluene
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 4-Iodotoluene (CAS No. 624-31-

7). The following procedures are designed to ensure safe laboratory operations and minimize

risks associated with this chemical.

Properties and Hazards of 4-Iodotoluene
4-Iodotoluene is a combustible solid that can cause skin and serious eye irritation, and may

also lead to respiratory irritation.[1][2] Understanding its physical and chemical properties is

essential for safe handling.
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Property Value

CAS Number 624-31-7

Molecular Formula C₇H₇I

Molecular Weight 218.03 g/mol [3][4]

Appearance
White to light yellow or brown powder/solid[4][5]

[6]

Melting Point 33-36 °C (91.4-96.8 °F)[2][3][4][6]

Boiling Point 211.5-212 °C (412.7-413.6 °F)[2][3][4][5]

Flash Point 90 °C (194 °F) - closed cup[2][3]

Hazards

Causes skin irritation (H315), Causes serious

eye irritation (H319), May cause respiratory

irritation (H335)[1][2]

Operational Plan: Handling 4-Iodotoluene
A systematic approach is crucial when working with 4-Iodotoluene. The following step-by-step

protocol outlines the procedure for safe handling from preparation to disposal.

Preparation and Engineering Controls
Ventilation: Always handle 4-Iodotoluene in a well-ventilated area.[1][2][5] A chemical fume

hood is recommended to minimize inhalation of dust or vapors.

Safety Equipment: Ensure that an emergency eye wash fountain and a safety shower are

readily accessible in the immediate vicinity of the handling area.[1]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other

sources of ignition.[1][5][6] Use non-sparking tools and follow proper grounding procedures

to prevent static electricity.[1]
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A comprehensive PPE strategy is the primary defense against exposure. The following

equipment is mandatory when handling 4-Iodotoluene:

PPE Category Specification Rationale

Eye and Face Protection

Chemical goggles or safety

glasses with side-shields.[2][6]

A face shield should also be

worn for additional protection.

[1]

Protects against splashes and

dust, preventing serious eye

irritation.[1][2]

Hand Protection

Protective, chemical-

impermeable gloves.[1][7]

Gloves must be inspected

before use and disposed of

properly after handling.[2]

Prevents skin contact and

subsequent irritation.[1][2]

Body Protection

Wear suitable protective

clothing, such as a lab coat or

coveralls, to prevent skin

exposure.[1][6]

Minimizes the risk of skin

contact with dust or spills.

Respiratory Protection

In case of inadequate

ventilation or when dust is

generated, wear respiratory

protection such as a type N95

(US) dust mask.[1][3]

Protects against inhalation of

dust, which may cause

respiratory irritation.[1][2]

Foot Protection
Safety shoes are

recommended.[1]

Protects feet from spills and

falling objects.

Handling and Use
Avoid contact with skin and eyes.[2][5]

Minimize dust generation and accumulation.[2][5]

Wash hands thoroughly after handling the product, before breaks, and at the end of the

workday.[2][5]
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Do not eat, drink, or smoke in the work area.[1]

Storage
Store in a cool, dry, and well-ventilated area.[1][5][6]

Keep the container tightly closed when not in use.[1][2][5][6]

Store locked up.[1][2]

Incompatible materials to avoid include strong oxidizing agents.[1][6]

Emergency and Disposal Protocols
Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate: Evacuate unnecessary personnel from the area.[1]

Ventilate: Ensure adequate ventilation of the spill area.[1]

Contain: Stop the leak if it is safe to do so.[1]

Clean-up:

Wear full personal protective equipment.[2]

Use a spark-proof tool and explosion-proof equipment.[1][5]

For small spills, use a dry chemical absorbent. For large spills, use a pump or vacuum,

then finish with a dry chemical absorbent.[1]

Sweep or shovel the spilled material into a suitable, closed container for disposal.[1][2][5]

Avoid creating dust.[2][5]

Environmental: Prevent the product from entering drains or public waters.[1][2]

First-Aid Measures
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Immediate medical attention is crucial in case of exposure.

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration and

seek immediate medical attention.[1][2][6]

Skin Contact

Remove contaminated clothing immediately.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention.[1][2][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing and seek immediate medical attention.[1]

[2][5]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[1][2]

[5][6]

Disposal Plan
4-Iodotoluene and its containers must be disposed of as hazardous waste.

Method: Engage a licensed professional waste disposal service.[2] Disposal may involve

dissolving the material in a combustible solvent and burning it in a chemical incinerator

equipped with an afterburner and scrubber.[2]

Containers: Do not mix with other waste.[2] Handle empty containers as you would the

product itself, as they may retain residue.[2][5]

Regulations: All disposal practices must comply with national and local regulations.[2]
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Workflow for Safe Handling of 4-Iodotoluene
The following diagram illustrates the logical workflow for safely managing 4-Iodotoluene in a

laboratory setting.

1. Preparation
- Assess Risks

- Ensure Ventilation (Fume Hood)
- Verify Emergency Equipment

2. Don PPE
- Goggles & Face Shield

- Protective Gloves
- Lab Coat

- N95 Respirator (if needed)

3. Handling
- Weigh/Transfer in Hood
- Avoid Dust Formation

- Keep Away from Ignition Sources

4. Storage
- Tightly Closed Container
- Cool, Dry, Ventilated Area

- Store Locked Up

Store Unused Chemical

5. Decontamination & Cleanup
- Clean Work Surfaces

- Remove PPE Correctly

After Use

Emergency Procedure
(Spill or Exposure)

6. Waste Disposal
- Collect in Labeled Container
- Dispose via Licensed Service

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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